Cas no 142356-34-1 (tert-Butyl (7-bromoheptyl)carbamate)

• Product Name: tert-Butyl (7-bromoheptyl)carbamate
• CAS No: 142356-34-1
• MF: C₁₂H₂₄BrNO₂
• MW: 294.228463172913
• MDL: MFCD22576425
• CID: 1311193
• PubChem ID: 10108474
• Update Time: 2025-04-20

tert-Butyl (7-bromoheptyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (7-bromoheptyl)-, 1,1-dimethylethyl ester
• (7-Bromoheptyl)carbamic acid tert-butyl ester
• 2-Methyl-2-propanyl (7-bromoheptyl)carbamate
• tert-Butyl (7-bromoheptyl)carbamate
• 1-(Boc-amino)-7-bromoheptane
• AS-47097
• SY164387
• 142356-34-1
• tert-butyl-(7-bromoheptyl)carbamate
• (7-Bromoheptyl) carbamic acid tert-butyl ester
• DB-362250
• A928710
• SCHEMBL21596987
• AMY16267
• AKOS027339763
• EN300-181798
• CS-0090444
• N-Boc-7-bromoheptan-1-amine
• MFCD22576425
• t-Butyl (7-bromoheptyl)carbamate
• A1-02856
• tert-Butyl(7-bromoheptyl)carbamate
• Tert-butyl N-(7-bromoheptyl)carbamate
• VKBIPAHIGAUNSX-UHFFFAOYSA-N
• F12035

• MDL： MFCD22576425
• Inchi： 1S/C12H24BrNO2/c1-12(2,3)16-11(15)14-10-8-6-4-5-7-9-13/h4-10H2,1-3H3,(H,14,15)
• InChI Key： VKBIPAHIGAUNSX-UHFFFAOYSA-N
• SMILES： BrCCCCCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.09912
• Monoisotopic Mass: 293.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.166
• Boiling Point: 355 ºC
• Flash Point: 169 ºC
• PSA: 38.33